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Carzenide (4-Sulfamoylbenzoic acid) Profile

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Carzenide

CAS No.: 138-41-0

Cat. No.: S002764

The table below summarizes the key identified characteristics of Carzenide from the search results.

Property Description

CAS Number 138-41-0 [1] [2]

IUPAC Name 4-Sulfamoylbenzoic acid [1] [2]

Molecular Formula C7H7NO4S [1] [2]

Molecular Weight 201.20 g/mol [1] [2]

Biological Activity Strong, competitive Carbonic Anhydrase Il (CAIl) inhibitor [1]
Research Applications Studied in research contexts for epilepsy and cervical cancer [1]
Metabolic Note Major circulating metabolite of the drug Mafenide [1]

Experimental Data and Research Context

The search results provided information on Carzenide's properties and one general experimental approach,

but not direct comparative studies.
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¢ In Vitro Experimental Mention: One source notes that in a cell-based study, Carzenide (at 100 uM;
with 2 hours of pretreatment) was used to negate a fluorescence signal in HelLa cells (a cervical
cancer cell line), which was part of a method to validate a cellular assay [1]. However, this result is
presented as a methodological control rather than a comparative efficacy measurement.

¢ Proposed Workflow for Comparison: A publication on a different drug (Vismodegib) details a robust
methodology for identifying and validating enzyme inhibitors that could serve as a template for
comparing Carzenide with other CAll inhibitors [3]. The workflow integrates deep learning
prediction, molecular docking, and experimental validation in cell culture studies.

The following diagram illustrates this potential comparative analysis workflow:

Start: Identify Target
(e.g., CAII)

Select top candidates

Prioritize compounds

Collect experimental data

Click to download full resolution via product page
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Current Information Limitations

A comprehensive "Comparison Guide" on relative effectiveness cannot be created at this time due to gaps in

the search results:

¢ No Direct Comparative Data: The search did not find studies that directly pit Carzenide against
other Carbonic Anhydrase inhibitors (e.g., Acetazolamide) with quantitative measures of relative
potency (IC50), efficacy, or selectivity.

e Lack of Broader Context: Information on key parameters for a fair comparison—such as isoform
selectivity against other CA enzymes, pharmacokinetic profiles (absorption, distribution,
metabolism, excretion), and in vivo toxicity data—is absent from the results.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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